Cas no 1261969-57-6 (3-Fluoro-4-(4-formylphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(4-formylphenyl)benzoic acid
• CAS No: 1261969-57-6
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• MDL: MFCD18319243
• CID: 1037806
• Update Time: 2025-10-18

3-Fluoro-4-(4-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4'-formyl-[1,1'-biphenyl]-4-carboxylic acid
• 3-fluoro-4-(4-formylphenyl)benzoic acid
• 3-Fluoro-4-(4-formylphenyl)benzoic acid

• MDL： MFCD18319243
• Inchi： 1S/C14H9FO3/c15-13-7-11(14(17)18)5-6-12(13)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key： SGWIJMSLNUZJOB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 244.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 54.37000
• LogP: 3.00340

Additional information on 3-Fluoro-4-(4-formylphenyl)benzoic acid

3-Fluoro-4-(4-formylphenyl)benzoic Acid (CAS No. 1261969-57-6): A Comprehensive Overview

3-Fluoro-4-(4-formylphenyl)benzoic acid (CAS No. 1261969-57-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring and a formyl group attached to another benzene ring. These functional groups contribute to its diverse chemical reactivity and potential applications in various scientific and industrial domains.

The molecular formula of 3-Fluoro-4-(4-formylphenyl)benzoic acid is C₁₅H₁₀FNO₂, with a molecular weight of approximately 253.24 g/mol. The compound's physical properties, such as its melting point, solubility, and stability, are crucial for its use in different applications. Recent studies have shown that 3-Fluoro-4-(4-formylphenyl)benzoic acid exhibits good thermal stability and solubility in polar solvents, making it suitable for use in synthetic reactions and as a building block for more complex molecules.

In the realm of medicinal chemistry, 3-Fluoro-4-(4-formylphenyl)benzoic acid has been explored for its potential as an intermediate in the synthesis of pharmaceuticals. The presence of the fluoro group and the formyl group provides opportunities for further functionalization, which can lead to the development of novel drugs with improved pharmacological properties. For instance, recent research has focused on using this compound as a starting material for the synthesis of anti-inflammatory agents and anticancer drugs. The fluoro substitution can enhance the lipophilicity and metabolic stability of these compounds, while the formyl group can be converted into various functional groups to optimize their biological activity.

Beyond medicinal applications, 3-Fluoro-4-(4-formylphenyl)benzoic acid has also found utility in materials science. Its unique electronic properties make it a valuable component in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The formyl group can be used to introduce conjugation or to form covalent bonds with other molecules, enhancing the electronic performance of these materials. Recent studies have demonstrated that derivatives of 3-Fluoro-4-(4-formylphenyl)benzoic acid can improve the efficiency and stability of OLEDs by optimizing the energy levels and charge transport properties.

The synthesis of 3-Fluoro-4-(4-formylphenyl)benzoic acid typically involves multi-step reactions, including aromatic substitution, formylation, and esterification processes. One common synthetic route involves the reaction of 3-fluorobenzoic acid with 4-bromobenzaldehyde followed by palladium-catalyzed cross-coupling reactions. This method provides high yields and good purity, making it suitable for large-scale production. Advances in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing the environmental impact and cost of production.

In addition to its synthetic applications, 3-Fluoro-4-(4-formylphenyl)benzoic acid has been studied for its potential in analytical chemistry. Its unique spectral properties make it a useful standard for calibration in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). The presence of the fluoro group can enhance the sensitivity and selectivity of these analyses, allowing for more accurate quantification and identification of target compounds.

The safety profile of 3-Fluoro-4-(4-formylphenyl)benzoic acid is an important consideration for its use in various applications. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials to maintain its stability.

In conclusion, 3-Fluoro-4-(4-formylphenyl)benzoic acid (CAS No. 1261969-57-6) is a multifunctional compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features provide opportunities for further functionalization and optimization, making it a valuable intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific research.